Cas no 1448136-59-1 (2-4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole)

• Product Name: 2-4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole
• CAS No: 1448136-59-1
• MF: C₁₉H₁₇FN₂O₃S₂
• MW: 404.478285551071
• CID: 6232561
• PubChem ID: 71808798
• Update Time: 2025-06-08

2-4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole
• CHEMBL4922775
• 1448136-59-1
• 2-[4-(4-FLUOROBENZENESULFONYL)PIPERIDINE-1-CARBONYL]-1,3-BENZOTHIAZOLE
• benzo[d]thiazol-2-yl(4-((4-fluorophenyl)sulfonyl)piperidin-1-yl)methanone
• AKOS024563688
• F6441-2765
• 1,3-benzothiazol-2-yl-[4-(4-fluorophenyl)sulfonylpiperidin-1-yl]methanone

• Inchi： 1S/C19H17FN2O3S2/c20-13-5-7-14(8-6-13)27(24,25)15-9-11-22(12-10-15)19(23)18-21-16-3-1-2-4-17(16)26-18/h1-8,15H,9-12H2
• InChI Key： IGEYHNQSPDZFED-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(C1CCN(C(C2=NC3C=CC=CC=3S2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 404.06646292g/mol
• Monoisotopic Mass: 404.06646292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 104Ų

Additional information on 2-4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole

Introduction to 2-4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole (CAS No. 1448136-59-1)

2-4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole, identified by its CAS number 1448136-59-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzothiazole derivatives, which are well-documented for their broad spectrum of biological activities. The structural features of this molecule, particularly the presence of a piperidine ring linked to a benzothiazole core and a 4-fluorobenzenesulfonyl moiety, contribute to its unique chemical properties and potential therapeutic applications.

The benzothiazole scaffold is a prominent heterocyclic system in drug discovery, owing to its ability to interact with various biological targets. Its aromatic nature and electron-rich structure make it an ideal candidate for designing molecules with enhanced binding affinity and selectivity. In particular, the incorporation of a piperidine ring into the benzothiazole framework often enhances solubility and metabolic stability, making it more suitable for drug development. The 4-fluorobenzenesulfonyl group further modulates the electronic properties of the molecule, influencing its reactivity and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that 2-4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole exhibits promising interactions with enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies suggest that this compound may bind to proteins associated with inflammation and neurodegeneration, making it a potential lead for developing novel therapeutic agents.

The synthesis of 2-4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 4-fluorobenzenesulfonyl group necessitates careful handling due to its sensitivity to nucleophilic substitution reactions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the synthesis process while maintaining high chemical integrity.

In the realm of medicinal chemistry, derivatives of benzothiazole have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 2-4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole aligns well with these pharmacophores, suggesting potential applications in addressing multidrug-resistant infections and chronic diseases. The fluorine atom in the 4-fluorobenzenesulfonyl group not only enhances lipophilicity but also modulates receptor binding affinity, which is a critical factor in drug design.

Current research in this area is focused on optimizing the pharmacokinetic profiles of benzothiazole derivatives. By leveraging structure-activity relationship (SAR) studies, scientists are exploring modifications that can improve bioavailability and reduce off-target effects. The piperidine ring in 2-4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole plays a crucial role in this context, as it can serve as a hinge region for designing molecules with enhanced target specificity.

The benzothiazole core is also known for its ability to cross-link with other heterocycles, forming complex structures that can exhibit synergistic biological effects. This property has been exploited in the design of dual-action drugs that target multiple pathways simultaneously. For example, recent studies have shown that combining benzothiazole derivatives with other scaffolds can lead to compounds with improved therapeutic efficacy against diseases such as cancer and autoimmune disorders.

From a regulatory perspective, compounds like 2-4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Preclinical studies involving cell-based assays and animal models are essential for evaluating their biological activity and potential side effects. These studies provide valuable insights into the compound's mechanism of action and help identify optimal dosing regimens.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way new compounds are designed and evaluated. Algorithms capable of predicting molecular properties can accelerate the identification of promising candidates like 2-4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole, reducing the time and cost associated with traditional screening methods. This technological advancement has opened new avenues for exploring novel therapeutic interventions based on structurally diverse benzothiazole derivatives.

In conclusion,2-4-(4-fluorobenzenesulfonyl)piperidine-1-carbonyl-1,3-benzothiazole represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of computational modeling, synthetic chemistry innovations, and modern drug discovery technologies positions this compound as a promising candidate for further development in treating various human diseases. As research continues to uncover new insights into its biological activity,1448136-59-1 may pave the way for next-generation therapeutics targeting complex pathological conditions.